Cas no 90367-98-9 (5-[(Butylamino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione)

• Product Name: 5-[(Butylamino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• CAS No: 90367-98-9
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 2812082
• PubChem ID: 13170622
• Update Time: 2025-04-21

5-[(Butylamino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• DTXSID80524471
• 90367-98-9
• 5-[(BUTYLAMINO)METHYLIDENE]-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
• AKOS003511057
• 5-[(Butylamino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione

• Inchi： 1S/C11H17NO4/c1-4-5-6-12-7-8-9(13)15-11(2,3)16-10(8)14/h7,12H,4-6H2,1-3H3
• InChI Key： XMFQOMDLTFHXQI-UHFFFAOYSA-N
• SMILES： O1C(/C(/C(=O)OC1(C)C)=C/NCCCC)=O

Computed Properties

• Exact Mass: 227.11575802Da
• Monoisotopic Mass: 227.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.6Ų